Cas no 605644-46-0 (9,9-Dimethyl-2-nitro-9H-fluorene)

• Product Name: 9,9-Dimethyl-2-nitro-9H-fluorene
• CAS No: 605644-46-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD17170053
• CID: 836218
• PubChem ID: 253662072
• Update Time: 2025-06-08

9,9-Dimethyl-2-nitro-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-2-nitro-9H-fluorene
• 9,9-Dimethyl-2-nitrofluorene
• 9H-Fluorene, 9,9-dimethyl-2-nitro-
• 9,9-Dimethyl-2-nitro-9Hfluorene
• KSC495K1F
• 2-Nitro-9,9-dimethylfluorene
• 9,9-dimethyl-2-nitro-fluorene
• 2-nitro- 9,9-dimethylfluorene
• 2-Nitro-9,9-dimethyl-9H-fluorene
• RP13699
• AX8227416
• W7304

• MDL： MFCD17170053
• Inchi： 1S/C15H13NO2/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(16(17)18)9-14(12)15/h3-9H,1-2H3
• InChI Key： SPNVINZCDHRVAI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)=O

Computed Properties

• Exact Mass: 239.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 347
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.204
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 373.1°C at 760 mmHg
• PSA: 45.82000
• LogP: 4.42430
• λmax: 336(CHCl3)(lit.)

9,9-Dimethyl-2-nitro-9H-fluorene Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 9,9-Dimethyl-2-nitro-9H-fluorene

Introduction to 9,9-Dimethyl-2-nitro-9H-fluorene (CAS No. 605644-46-0)

9,9-Dimethyl-2-nitro-9H-fluorene (CAS No. 605644-46-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a fluorene core with two methyl groups and a nitro group. The combination of these functional groups imparts specific chemical and physical properties that make it an intriguing subject for various applications.

The molecular formula of 9,9-Dimethyl-2-nitro-9H-fluorene is C₁₅H₁₃NO₂, and its molecular weight is approximately 235.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration and substitution processes. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels, making it accessible for both academic and industrial use.

In the realm of materials science, 9,9-Dimethyl-2-nitro-9H-fluorene has shown promise as a building block for the development of advanced functional materials. Its fluorene core provides a rigid and planar structure, which can enhance the electronic and optical properties of polymers and small molecules. Recent studies have explored the use of this compound in the synthesis of conjugated polymers for organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The presence of the nitro group can influence the energy levels and charge transport properties, making it a valuable component in these applications.

In pharmaceutical research, 9,9-Dimethyl-2-nitro-9H-fluorene has been investigated for its potential as a lead compound in drug discovery. The nitro group can undergo reduction to form amino derivatives, which may exhibit biological activity. For instance, some derivatives have shown promising anti-inflammatory and anti-cancer properties in preliminary studies. The fluorene core can also serve as a scaffold for the design of fluorescent probes for cellular imaging and diagnostics. These applications highlight the versatility of this compound in both fundamental research and practical applications.

The physical properties of 9,9-Dimethyl-2-nitro-9H-fluorene, such as its melting point, solubility, and thermal stability, have been well-characterized. It typically exists as a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its thermal stability allows it to withstand moderate temperatures without significant degradation, making it suitable for various processing conditions.

Spectroscopic techniques such as UV-Vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the electronic and structural properties of 9,9-Dimethyl-2-nitro-9H-fluorene. These techniques provide valuable insights into its electronic transitions and molecular conformation. For example, UV-Vis spectroscopy reveals strong absorption bands in the visible region due to π→π* transitions within the fluorene core.

In addition to its chemical properties, the environmental impact of 9,9-Dimethyl-2-nitro-9H-fluorene has been considered in recent studies. Research has focused on understanding its biodegradability and potential toxicity to ensure its safe use in various applications. Preliminary data suggest that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. However, ongoing studies are necessary to fully assess its environmental impact.

The synthesis of 9,9-Dimethyl-2-nitro-9H-fluorene involves several steps that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nitration of 9H-fluoren-2-one followed by reduction to form the corresponding amine, which is then alkylated with methyl iodide to introduce the methyl groups. Alternative methods involving transition metal-catalyzed reactions have also been explored to improve efficiency and reduce by-products.

In conclusion, 9,9-Dimethyl-2-nitro-9H-fluorene (CAS No. 605644-46-0) is a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and physical properties that make it an attractive candidate for further investigation. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.